(1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol
(1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol
Brand Name:
Vulcanchem
CAS No.:
28143-91-1
VCID:
VC0133408
InChI:
InChI=1S/C9H13NO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-5,8-9,11-12H,6,10H2/t8-,9-/m0/s1
SMILES:
C1=CC=C(C=C1)C(C(CO)N)O
Molecular Formula:
C9H13NO2
Molecular Weight:
167.2 g/mol
(1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol
CAS No.: 28143-91-1
Reference Standards
VCID: VC0133408
Molecular Formula: C9H13NO2
Molecular Weight: 167.2 g/mol
| CAS No. | 28143-91-1 |
|---|---|
| Product Name | (1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol |
| Molecular Formula | C9H13NO2 |
| Molecular Weight | 167.2 g/mol |
| IUPAC Name | (1S,2S)-2-amino-1-phenylpropane-1,3-diol |
| Standard InChI | InChI=1S/C9H13NO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-5,8-9,11-12H,6,10H2/t8-,9-/m0/s1 |
| Standard InChIKey | JUCGVCVPNPBJIG-IUCAKERBSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)[C@@H]([C@H](CO)N)O |
| SMILES | C1=CC=C(C=C1)C(C(CO)N)O |
| Canonical SMILES | C1=CC=C(C=C1)C(C(CO)N)O |
| Synonyms | L-threo-(+)-2-Amino-1-phenyl-1,3-propanediol;(1S,2S)-(+)-1-Phenyl-2-amino-1,3-propanediol; (2S,3S)-3-Phenylpropane-2-amine-1,3-diol; (S,S)-2-Amino-1-phenyl-1,3-propanediol; L-threo-1-Phenyl-2-amino-1,3-propanediol; |
| PubChem Compound | 119881 |
| Last Modified | Nov 11 2021 |
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